An In-Depth Technical Guide to the Synthesis of Methyl (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetate
An In-Depth Technical Guide to the Synthesis of Methyl (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetate
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthesis of methyl (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetate, a heterocyclic compound of interest in medicinal chemistry and drug development. The synthesis is primarily achieved through a robust two-step process commencing with the diazotization of readily available 2-aminobenzamide (anthranilamide) to form the key intermediate, 1,2,3-benzotriazin-4(3H)-one. Subsequent N-alkylation of this intermediate with methyl chloroacetate furnishes the target molecule. This document elucidates the underlying chemical principles, provides detailed, field-proven experimental protocols, and discusses the critical parameters that ensure a successful and reproducible synthesis. The guide is structured to offer not just a procedural methodology, but also a deeper understanding of the reaction mechanisms and characterization techniques, thereby upholding the principles of scientific integrity and enabling researchers to confidently replicate and adapt these methods.
Introduction: The Significance of the 1,2,3-Benzotriazin-4(3H)-one Scaffold
The 1,2,3-benzotriazin-4(3H)-one core is a privileged heterocyclic scaffold that has garnered significant attention in the field of medicinal chemistry.[1] Its unique structural and electronic properties make it a versatile building block for the synthesis of a wide array of biologically active molecules. Derivatives of this ring system have been reported to exhibit a range of pharmacological activities, including but not limited to, anesthetic and antidepressant properties.[2] The N3 position of the benzotriazinone ring is a common site for substitution, allowing for the introduction of various functional groups to modulate the compound's physicochemical properties and biological activity. The target molecule of this guide, methyl (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetate, incorporates an acetic acid methyl ester moiety at this position, a common strategy in drug design to enhance solubility or to serve as a handle for further chemical modifications.
Synthetic Strategy: A Two-Step Approach
The most efficient and widely adopted synthetic route to methyl (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetate involves a two-step sequence, as illustrated in the workflow diagram below. This strategy is predicated on the initial formation of the stable 1,2,3-benzotriazin-4(3H)-one ring, followed by the selective introduction of the methyl acetate group at the N3 position.
Caption: Overall synthetic workflow for methyl (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetate.
Step 1: Synthesis of 1,2,3-Benzotriazin-4(3H)-one via Diazotization
The foundational step in this synthesis is the formation of the 1,2,3-benzotriazin-4(3H)-one ring system. The most common and reliable method for this transformation is the diazotization of 2-aminobenzamide (anthranilamide).[2] This reaction involves the treatment of the primary aromatic amine with nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid, such as hydrochloric acid (HCl).[3]
Reaction Mechanism:
The diazotization reaction proceeds through a well-established mechanism.[4] Initially, nitrous acid is protonated by the strong acid to form the nitrosonium ion (NO⁺), a potent electrophile. The lone pair of the amino group of 2-aminobenzamide then attacks the nitrosonium ion, leading to the formation of an N-nitrosamine intermediate after deprotonation. Subsequent tautomerization and protonation, followed by the elimination of a water molecule, generates the diazonium salt. The intramolecular cyclization of the diazonium salt with the adjacent amide group, followed by loss of a proton, yields the stable 1,2,3-benzotriazin-4(3H)-one.
Caption: Simplified mechanism of 1,2,3-benzotriazin-4(3H)-one formation.
Experimental Protocol: Diazotization of 2-Aminobenzamide
Materials and Reagents:
| Reagent | Molar Mass ( g/mol ) | Quantity | Moles |
| 2-Aminobenzamide | 136.15 | 13.6 g | 0.1 |
| Sodium Nitrite | 69.00 | 7.6 g | 0.11 |
| Concentrated HCl | 36.46 | 25 mL | ~0.3 |
| Water | 18.02 | 125 mL | - |
Procedure:
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In a 500 mL three-necked flask equipped with a mechanical stirrer, thermometer, and a dropping funnel, suspend 2-aminobenzamide (13.6 g, 0.1 mol) in water (100 mL).
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Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.
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Slowly add concentrated hydrochloric acid (25 mL) to the suspension. The amine hydrochloride salt may precipitate.
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In a separate beaker, dissolve sodium nitrite (7.6 g, 0.11 mol) in water (25 mL) and cool the solution to 0-5 °C.
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Add the cold sodium nitrite solution dropwise to the stirred amine suspension over 30-45 minutes, ensuring the internal temperature is maintained between 0-5 °C.
-
After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 30 minutes.
-
Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. The product will precipitate out of the solution.
-
Collect the solid product by vacuum filtration and wash with cold water.
-
Recrystallize the crude product from ethanol or an ethanol/water mixture to afford pure 1,2,3-benzotriazin-4(3H)-one as a crystalline solid.
Self-Validating System:
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Temperature Control: Maintaining a low temperature during the addition of sodium nitrite is critical to prevent the decomposition of the diazonium salt and minimize side reactions.
-
Stirring: Efficient stirring is necessary to ensure proper mixing of the reactants, especially given the heterogeneous nature of the initial suspension.
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Purity of Starting Material: The purity of the 2-aminobenzamide will directly impact the yield and purity of the product.
Step 2: N-Alkylation of 1,2,3-Benzotriazin-4(3H)-one
The second step involves the N-alkylation of the synthesized 1,2,3-benzotriazin-4(3H)-one with methyl chloroacetate to introduce the desired ester functionality at the N3 position. This reaction is typically carried out in the presence of a base, which deprotonates the acidic N-H of the benzotriazinone, generating a nucleophilic anion that subsequently attacks the electrophilic carbon of methyl chloroacetate.
Causality Behind Experimental Choices:
-
Choice of Base: A moderately strong base such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) is commonly employed. These bases are strong enough to deprotonate the benzotriazinone but are generally not so strong as to cause significant hydrolysis of the ester group on the alkylating agent or the product.
-
Choice of Solvent: A polar aprotic solvent like dimethylformamide (DMF) or acetone is preferred. These solvents are capable of dissolving the reactants and facilitating the Sₙ2 reaction without interfering with the nucleophile or electrophile.
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Reaction Temperature: The reaction is often heated to increase the rate of reaction. However, excessively high temperatures should be avoided to prevent decomposition of the reactants or product and to minimize side reactions.
Experimental Protocol: N-Alkylation with Methyl Chloroacetate
Materials and Reagents:
| Reagent | Molar Mass ( g/mol ) | Quantity | Moles |
| 1,2,3-Benzotriazin-4(3H)-one | 147.14 | 14.7 g | 0.1 |
| Methyl Chloroacetate | 108.52 | 12.0 g | 0.11 |
| Potassium Carbonate | 138.21 | 20.7 g | 0.15 |
| Acetone or DMF | - | 200 mL | - |
Procedure:
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To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,2,3-benzotriazin-4(3H)-one (14.7 g, 0.1 mol) and potassium carbonate (20.7 g, 0.15 mol) in acetone or DMF (200 mL).
-
Stir the mixture at room temperature for 15-20 minutes.
-
Add methyl chloroacetate (12.0 g, 0.11 mol) to the suspension.
-
Heat the reaction mixture to reflux (for acetone) or to 60-70 °C (for DMF) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
-
After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.
-
Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.
-
Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent, or by recrystallization from a suitable solvent like ethanol.
Self-Validating System:
-
Anhydrous Conditions: While not strictly necessary for this reaction, using anhydrous solvents and reagents can improve the yield by preventing any potential hydrolysis of the ester.
-
Monitoring by TLC: Regular monitoring of the reaction by TLC is crucial to determine the point of completion and to avoid the formation of byproducts due to prolonged heating.
-
Stoichiometry of Reagents: Using a slight excess of the alkylating agent and a larger excess of the base ensures the complete consumption of the starting benzotriazinone.
Characterization of Methyl (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetate
To ensure the successful synthesis of the target compound and to confirm its identity and purity, a combination of spectroscopic techniques should be employed.
Physicochemical Properties (Predicted):
| Property | Value |
| Molecular Formula | C₁₀H₉N₃O₃ |
| Molecular Weight | 219.20 g/mol |
| Appearance | Off-white to pale yellow solid |
| Melting Point | Not readily available |
| Solubility | Soluble in most organic solvents |
Spectroscopic Data (Predicted):
-
¹H NMR (Proton Nuclear Magnetic Resonance):
-
A singlet corresponding to the methyl ester protons (-OCH₃) is expected around 3.7-3.9 ppm.
-
A singlet for the methylene protons (-CH₂-) adjacent to the nitrogen and the carbonyl group is anticipated in the region of 4.8-5.2 ppm.
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A complex multiplet pattern for the four aromatic protons on the benzo ring is expected between 7.5 and 8.5 ppm.
-
-
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):
-
A signal for the methyl ester carbon (-OCH₃) around 52-54 ppm.
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A signal for the methylene carbon (-CH₂-) at approximately 45-50 ppm.
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Signals for the aromatic carbons in the range of 115-145 ppm.
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Two distinct carbonyl carbon signals: one for the ester carbonyl (~168-172 ppm) and one for the amide carbonyl in the benzotriazinone ring (~158-162 ppm).
-
-
IR (Infrared) Spectroscopy:
-
A strong absorption band for the ester carbonyl (C=O) stretching vibration around 1735-1750 cm⁻¹.
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Another strong absorption for the amide carbonyl (C=O) of the benzotriazinone ring around 1680-1700 cm⁻¹.
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C-H stretching vibrations for the aromatic and aliphatic protons.
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C-O stretching for the ester group.
-
-
MS (Mass Spectrometry):
-
The mass spectrum should show a molecular ion peak (M⁺) at m/z = 219, corresponding to the molecular weight of the compound.
-
Fragmentation patterns may include the loss of the methoxy group (-OCH₃) or the entire methyl acetate moiety.
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Conclusion
The synthesis of methyl (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetate is a straightforward and reproducible process that can be accomplished in two high-yielding steps. The key to a successful synthesis lies in the careful control of reaction conditions, particularly temperature during the diazotization step, and the appropriate choice of base and solvent for the N-alkylation reaction. The protocols outlined in this guide are based on established chemical principles and analogous procedures from the scientific literature, providing a reliable foundation for researchers in the field. The provided characterization data, although predictive, offers a solid framework for the verification of the final product. This in-depth guide is intended to empower researchers with the knowledge and practical insights necessary to synthesize this valuable heterocyclic compound for further investigation and application in drug discovery and development.
References
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(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 2-methylbenzoate. PubChem. (n.d.). Retrieved from [Link]
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Kuriakose, S., Sundaresan, R., & Kandasamy, J. (2021). Diazotization of 2-aminobenzamides. ResearchGate. Retrieved from [Link]
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Diazotisation. Organic Chemistry Portal. (n.d.). Retrieved from [Link]
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Experiment 8: Synthesis of an Azo Dye - the Coupling Reaction of Benzenediazonium Ion with Naphthalen-2-ol. The Chinese University of Hong Kong. (n.d.). Retrieved from [Link]
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Khalid, Z., et al. (2021). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. ResearchGate. Retrieved from [Link]
- García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(11), 2371–2375.
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García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Chemistry Portal. Retrieved from [Link]
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Ying, A., et al. (2012). Research on chem-selective N-alkylation of benzotriazole in glycerol. ResearchGate. Retrieved from [Link]
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García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. ACS Publications. Retrieved from [Link]
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4(or 5)-Methyl-1H-benzotriazole. Lanxess. (2015). Retrieved from [Link]
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